7-chloro-3,4-dihydro-2H-pyrano[2,3-b]pyridine

• IUPAC Name: 7-chloro-3,4-dihydro-2H-pyrano[2,3-b]pyridine
• InChI: InChI=1S/C8H8ClNO/c9-7-4-3-6-2-1-5-11-8(6)10-7/h3-4H,1-2,5H2
• InChI Key: BRDDXQFWKZKYKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N=C(C=C2)Cl)OC1
• Molecular Formula: C8H8ClNO
• DSSTOX Substance ID: DTXSID201240712
• Molecular Weight: 169.61 g/mol
• CAS RN: 1356542-53-4

Description

“7-chloro-3,4-dihydro-2H-pyrano[2,3-b]pyridine” is a chemical compound with the CAS Number: 1356542-53-4. It has a molecular weight of 169.61. The compound is a pale-yellow to yellow-brown solid at room temperature.

Synthesis Analysis

A paper describes a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline. The method provided the desired products with moderate to good yields.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8ClNO/c9-7-4-3-6-2-1-5-11-8(6)10-7/h3-4H,1-2,5H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a pale-yellow to yellow-brown solid at room temperature. The storage temperature is between 2-8 ?C.

Scientific Research Applications

Synthesis and Derivative Formation

A foundational aspect of research involving 7-chloro-3,4-dihydro-2H-pyrano[2,3-b]pyridine is its synthesis and the formation of its derivatives. For instance, the reaction of 1H-pyrano[3,4-c]pyran-7-ium perchlorates with ammonium acetate leads to the synthesis of 2,7-naphthyridines, while their reaction with primary amines results in pyrano[3,4-c]pyridinium salts, demonstrating the versatility of pyrano[2,3-b]pyridine derivatives in organic synthesis (Suzdalev et al., 2019). Additionally, polysubstituted 2,3-dihydrofuro[2,3-b]pyridines and 3,4-dihydro-2H-pyrano[2,3-b]pyridines have been synthesized via microwave-activated inverse electron demand Diels–Alder reactions, showcasing the efficiency of modern synthetic methods in creating structurally diverse derivatives with potential application across various fields (Hajbi et al., 2007).

Potential Applications

While specific applications of this compound in scientific research beyond synthesis were not directly found in the queried data, the structural analogs and derivatives of pyrano[2,3-b]pyridine show promise in various areas. For example, compounds with the pyrano[2,3-b]pyridine moiety have been synthesized for their potential antihypertensive activity, indicating the medicinal chemistry applications of this scaffold (Kumar & Mashelker, 2006). Furthermore, the development of new synthetic methodologies for these compounds, such as those employing ultrasound-promoted regioselective syntheses, highlights their significance in advancing organic synthesis techniques and potentially creating novel therapeutic agents (Nikpassand et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P280, P301+P312, P302+P352, and P305+P351+P338.

Mechanism of Action

Target of Action

It is suggested that compounds with similar structures are involved in the regulation of theHIPK2/Smad3 signaling pathway , which plays a crucial role in cellular processes such as cell growth, differentiation, and apoptosis.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets throughnon-covalent interactions such as hydrogen bonding, van der Waals forces, and π-π stacking .

Result of Action

Compounds with similar structures have been suggested to be useful in the treatment offibrotic diseases , particularly renal fibrosis, and similar diseases associated with the dysregulation of the HIPK2/Smad3 signaling pathway .

Action Environment

It is known that factors such as ph, temperature, and the presence of other molecules can affect the activity and stability of many compounds .